Cas no 50454-37-0 (Benzoic acid, 2-[3-(2-naphthalenyl)-1,3-dioxopropyl]-)

• Product Name: Benzoic acid, 2-[3-(2-naphthalenyl)-1,3-dioxopropyl]-
• CAS No: 50454-37-0
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• CID: 364857
• PubChem ID: 71366580
• Update Time: 2025-04-19

Benzoic acid, 2-[3-(2-naphthalenyl)-1,3-dioxopropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-(2-naphthalenyl)-1,3-dioxopropyl]-
• 2-(3-naphthalen-2-yl-3-oxopropanoyl)benzoic acid
• DTXSID10789935
• 50454-37-0
• 2-(3-(Naphthalen-2-yl)-3-oxopropanoyl)benzoic acid
• 2-[3-(Naphthalen-2-yl)-3-oxopropanoyl]benzoic acid

• Inchi： 1S/C20H14O4/c21-18(15-10-9-13-5-1-2-6-14(13)11-15)12-19(22)16-7-3-4-8-17(16)20(23)24/h1-11H,12H2,(H,23,24)
• InChI Key： WOLGZGHJEAPNDC-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1C(=O)O)=O)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 318.08922
• Monoisotopic Mass: 318.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44